molecular formula C8H16ClNO2 B8503632 Methyl 3-methylpiperidine-2-carboxylate hydrochloride

Methyl 3-methylpiperidine-2-carboxylate hydrochloride

Cat. No. B8503632
M. Wt: 193.67 g/mol
InChI Key: ZVXKTMITCLKTLU-UHFFFAOYSA-N
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Description

Methyl 3-methylpiperidine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO2 and its molecular weight is 193.67 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C8H16ClNO2

Molecular Weight

193.67 g/mol

IUPAC Name

methyl 3-methylpiperidine-2-carboxylate;hydrochloride

InChI

InChI=1S/C8H15NO2.ClH/c1-6-4-3-5-9-7(6)8(10)11-2;/h6-7,9H,3-5H2,1-2H3;1H

InChI Key

ZVXKTMITCLKTLU-UHFFFAOYSA-N

Canonical SMILES

CC1CCCNC1C(=O)OC.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 3-methylpicolinate (5 g) and 36% HCl (2 eq) in methanol was added 10% Pd/C. The Parr shaker bottle was evacuated/H2 purged 3×, and then shaken at 50 psi until starting material was consumed (typically <1 h). The reaction was filtered through diatomaceous earth and concentrated to yield methyl 3-methylpiperidine-2-carboxylate hydrochloride salt without further purification. To a suspension of LiAlH4 (4 eq) in THF (40 ml) was added in portions the above crude salt at 0° C. The reaction was allowed to stir to rt overnight and then refluxed for 2 h. The reaction mixture was then quenched with saturated Na2SO4 at 0° C. and stirred for 1 h. The reaction mixture was filtered and concentrated in vacuo to give the title compound as a white solid. 1H NMR (CDCl3, 400 MHz) δ 3.4 (m, 2H), 2.9 (m, 1H), 2.8 (m, 1H), 2.6 (m, 1H), 1.7 (m, 1H), 1.6-1.4 (m, 4H), 0.8 (d, 3H).
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